Cas no 15980-15-1 (1,4-Oxathiane)

• Product Name: 1,4-Oxathiane
• CAS No: 15980-15-1
• MF: C₄H₈OS
• MW: 104.170720100403
• MDL: MFCD00006573
• CID: 87635
• PubChem ID: 87577302
• Update Time: 2025-10-28

1,4-Oxathiane Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathiane
• 1,4-thioxan
• 1,4-Thioxane
• 1-Oxa-4-thiacyclohexane
• 1-Thia-4-oxacyclohexane
• NSC 49179
• p-Thioxane
• 1,4-Oxathiin, 2,3,5,6-tetrahydro-
• JBYHSSAVUBIJMK-UHFFFAOYSA-N
• 2X66H33V2V
• Thioather
• 1 pound not4-thioxane
• WLN: T6O DSTJ
• 1, 2,3,5,6-tetrahydro-
• NSC49179
• SBB060674
• 7266AF
• DB-0
• CCRIS 1746
• AKOS006223905
• SY048797
• SCHEMBL39457
• A810073
• NSC-49179
• MFCD00006573
• AMY25585
• FT-0606932
• 1,4-Thioxane, 98%
• NS00025201
• FS-3833
• 15980-15-1
• CS-0155184
• DTXSID0065985
• T1543
• EINECS 240-117-6
• Oxathiane
• InChI=1/C4H8OS/c1-3-6-4-2-5-1/h1-4H
• UNII-2X66H33V2V
• D87969
• EN300-64209
• DB-043435
• DTXCID2035144

• MDL： MFCD00006573
• Inchi： 1S/C4H8OS/c1-3-6-4-2-5-1/h1-4H2
• InChI Key： JBYHSSAVUBIJMK-UHFFFAOYSA-N
• SMILES： S1CCOCC1
• BRN： 102552

Computed Properties

• Exact Mass: 104.03000
• Monoisotopic Mass: 104.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 34.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 34.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.114 g/mL at 25 °C(lit.)
• Melting Point: -17°C
• Boiling Point: 67°C/44mmHg(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.5095(lit.)
• PSA: 34.53000
• LogP: 0.74980
• Solubility: Not determined

1,4-Oxathiane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H303-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S27-S36/37/39
• RTECS：RP4200000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Oxathiane

Recent Advances in the Study of 1,4-Oxathiane (CAS: 15980-15-1) in Chemical Biology and Pharmaceutical Research

1,4-Oxathiane (CAS: 15980-15-1) is a heterocyclic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This sulfur- and oxygen-containing six-membered ring system serves as a privileged scaffold in medicinal chemistry, offering diverse opportunities for drug discovery and development. Recent studies have explored its applications as a bioisostere for various pharmacophores, particularly in the design of novel antimicrobial and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 1,4-oxathiane derivatives as potent inhibitors of bacterial quorum sensing systems. The research team synthesized a series of analogs with modifications at the 2- and 5-positions of the oxathiane ring, with compound 5c (containing a 2-aminomethyl-5-fluorophenyl substitution) showing particularly strong activity against Pseudomonas aeruginosa biofilm formation (IC50 = 3.2 μM). This suggests potential applications in addressing antibiotic resistance challenges.

In oncology research, a recent Nature Communications paper (2024) reported on the development of 1,4-oxathiane-containing proteolysis targeting chimeras (PROTACs) that effectively degrade oncogenic proteins. The oxathiane moiety was found to confer improved pharmacokinetic properties compared to traditional PEG linkers, with enhanced cell permeability and metabolic stability. One lead compound achieved 85% degradation of BRD4 at 100 nM concentration in xenograft models, with significantly reduced hepatotoxicity compared to previous generations of PROTACs.

The compound's utility in agrochemical applications has also been explored. A 2024 study in Pest Management Science described novel 1,4-oxathiane derivatives exhibiting potent fungicidal activity against wheat rust pathogens (Puccinia spp.), with field trials showing 92-95% disease control at application rates of 125 g/ha. The mode of action appears to involve inhibition of fungal mitochondrial complex II, distinct from existing commercial fungicides.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric synthesis of 1,4-oxathiane derivatives have enabled access to enantiopure forms of this scaffold. A 2023 ACS Catalysis publication detailed a chiral phosphoric acid-catalyzed [4+2] cycloaddition that produces 1,4-oxathianes with up to 99% ee. This methodological breakthrough is particularly valuable for structure-activity relationship studies in medicinal chemistry applications.

Current challenges in the field include the need for improved synthetic routes to certain substituted 1,4-oxathianes and better understanding of the scaffold's metabolic fate in vivo. Ongoing research is exploring the use of computational chemistry approaches to predict optimal substitution patterns and the development of prodrug strategies to address potential metabolic instability issues. The unique properties of 1,4-oxathiane continue to make it a promising focus for interdisciplinary research at the chemistry-biology interface.